1-(2,2-difluoroethyl)-4-iodo-1H-pyrazole-5-carboxylic acid

• IUPAC Name: 2-(2,2-difluoroethyl)-4-iodopyrazole-3-carboxylic acid
• InChI: InChI=1S/C6H5F2IN2O2/c7-4(8)2-11-5(6(12)13)3(9)1-10-11/h1,4H,2H2,(H,12,13)
• InChI Key: AWQLFQRJACUBJD-UHFFFAOYSA-N
• Canonical SMILES: C1=NN(C(=C1I)C(=O)O)CC(F)F
• Molecular Formula: C6H5F2IN2O2
• Molecular Weight: 302.02 g/mol
• CAS RN: 1787916-50-0

Description

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the different functional groups present. The pyrazole ring, being aromatic, would be relatively stable but could undergo electrophilic substitution reactions. The iodine atom could be replaced in a nucleophilic substitution reaction. The carboxylic acid group could participate in various reactions, including esterification and amide formation. The 2,2-difluoroethyl group could potentially undergo reactions involving the carbon-fluorine bonds.

Scientific Research Applications

Synthesis and Chemical Transformation

1H-pyrazole-3-carboxylic acid derivatives, a class closely related to the chemical structure of interest, are involved in various chemical transformations and syntheses. For example, 4-Benzoyl-1,5-Diphenyl-1H-Pyrazole-3-Carboxylic Acid undergoes reactions to form compounds like 1H-pyrazole-3-carboxamide and 3H-imidazo[4,5-b]pyridine derivatives, indicating the potential for creating a range of derivatives from the core pyrazole structure through functionalization reactions (Yıldırım et al., 2005). Similarly, the synthesis of compounds like 3-Difluoromethyl-1-methyl-1H-pyrazol-4-carboxylic acid from propargyl alcohol through various steps including oxidation, esterification, and hydrolysis, demonstrates the flexibility and reactivity of such compounds (Li-fen, 2013).

Experimental and Theoretical Studies

Extensive experimental and theoretical studies provide insights into the chemical behavior of pyrazole carboxylic acid derivatives. Investigations on compounds like 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid include spectroscopic characterization and density functional theory (DFT) calculations, offering a deep understanding of molecular structure and electronic properties (Viveka et al., 2016).

Catalysis and Material Science Applications

Catalysis and Chelation Studies

Pyrazole carboxylic acid derivatives are utilized in catalysis and material science. For instance, ethyl 5- and 3-triflyloxy-1H-pyrazole-4-carboxylates serve as precursors in cross-coupling reactions and the synthesis of condensed pyrazoles, indicating their utility in creating complex molecular structures (Arbačiauskienė et al., 2011). Additionally, mononuclear CuII/CoII coordination complexes from pyrazole-dicarboxylate acid derivatives have been synthesized, showcasing the role of these compounds in forming coordination complexes with potential applications in catalysis and material science (Radi et al., 2015).